Cas no 1083267-42-8 ((5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine)
1083267-42-8 structure
Product Name:(5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine
CAS No:1083267-42-8
MF:C10H13N3
MW:175.230321645737
CID:1086159
PubChem ID:51072175
Update Time:2025-04-20
(5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine
- 1-(5,7-dimethylimidazo[1,2-a]pyridin-2-yl)methanamine(SALTDATA: 2HCl 1.5H2O)
- AKOS006333301
- 1083267-42-8
- SCHEMBL23530802
- DB-427160
- 5,7-Dimethylimidazo[1,2-a]pyridine-2-methanamine
- 1-(5,7-dimethylimidazo[1,2-a]pyridin-2-yl)methanamine
-
- MDL: MFCD16556106
- Inchi: 1S/C10H13N3/c1-7-3-8(2)13-6-9(5-11)12-10(13)4-7/h3-4,6H,5,11H2,1-2H3
- InChI Key: SKGZYIOXRGOANX-UHFFFAOYSA-N
- SMILES: N12C=C(CN)N=C1C=C(C)C=C2C
Computed Properties
- Exact Mass: 175.110947427g/mol
- Monoisotopic Mass: 175.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 43.3Ų
Experimental Properties
- Color/Form: NA
- Density: 1.2±0.1 g/cm3
- Flash Point: 105.5±30.1 °C
(5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
(5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
1083267-42-8 ((5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk